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Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern
for regulatory agencies and manufacturers due to their potential carcinogenic properties.[1] N-
nitroso-enalapril is a nitrosamine impurity that can form in drug products containing enalapril,
a widely used angiotensin-converting enzyme (ACE) inhibitor.[2][3][4] This document provides
a comprehensive protocol for the stability testing of N-nitroso-enalapril in enalapril tablets to
ensure product quality, safety, and regulatory compliance. The protocol is designed for
researchers, scientists, and drug development professionals involved in the quality control and
stability assessment of pharmaceutical products.

The formation of N-nitrosamines, such as N-nitroso-enalapril, can occur during the
manufacturing process or on storage when a nitrosating agent reacts with a secondary or
tertiary amine under acidic conditions.[1][5] Given that enalapril contains both secondary and
tertiary amine functional groups, there is a potential risk for the formation of this impurity.[2]
Regulatory bodies like the FDA and EMA have established stringent limits for nitrosamine
impurities in drug products, making it imperative to monitor their levels throughout the product's
shelf life.[1][6]
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This protocol is based on the principles outlined in the ICH Q1A(R2) guideline for stability
testing of new drug substances and products and incorporates specific considerations for the
analysis of nitrosamine impurities.[7][8]

Experimental Protocols
Stability Study Design

A comprehensive stability study for N-nitroso-enalapril in enalapril tablets should include long-
term, intermediate, and accelerated stability testing, as well as forced degradation studies to
understand the potential for N-nitroso-enalapril formation.

1.1. Stability Samples

e Product: Enalapril tablets from at least three primary batches.

o Packaging: The tablets should be stored in the proposed commercial packaging.
1.2. Storage Conditions

The following storage conditions are recommended based on ICH Q1A(R2) guidelines:

Study Type Storage Condition Minimum Duration
25°C £ 2°C/60% RH + 5%
Long-term RH 12 months

30°C £ 2°C / 65% RH = 5%

Intermediate 6 months
RH
40°C £ 2°C/75% RH + 5%

Accelerated RH 6 months

1.3. Testing Frequency

Samples should be pulled and tested at the following intervals:
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Study Type Testing Frequency
Long-term 0, 3,6,9, 12, 18, 24, 36 months
Intermediate 0, 3, 6 months

Accelerated 0, 3, 6 months

Analytical Methodology

A validated, stability-indicating analytical method is crucial for the accurate quantification of N-
nitroso-enalapril in enalapril tablets. A high-performance liquid chromatography with mass
spectrometry (HPLC-MS) method is generally preferred for its sensitivity and selectivity.

2.1. Sample Preparation

» Weigh and finely powder a representative number of enalapril tablets.

o Accurately weigh a portion of the powdered tablets equivalent to a single dose of enalapril.
» Disperse the powder in a suitable solvent (e.g., a mixture of methanol and water).

e Sonicate for 15 minutes to ensure complete dissolution of N-nitroso-enalapril.

o Centrifuge the solution to separate any undissolved excipients.

 Filter the supernatant through a 0.22 um filter into an HPLC vial.

2.2. Chromatographic Conditions (Example)

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b16334061/docs?utm_src=pdf-body#application-notes-protocols-stability-testing-of-n-nitroso-enalapril-in-enalapril-tablets
https://www.benchchem.com/product/b16334061/docs?utm_src=pdf-body#application-notes-protocols-stability-testing-of-n-nitroso-enalapril-in-enalapril-tablets
https://www.benchchem.com/product/b16334061/docs?utm_src=pdf-body#application-notes-protocols-stability-testing-of-n-nitroso-enalapril-in-enalapril-tablets
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16334061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Condition

Column

C18 column (e.g., 100 mm x 2.1 mm, 1.8 pum)

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile

Start with 5% B, ramp to 95% B over 10 min,

Gradient
hold for 2 min, return to initial conditions
Flow Rate 0.3 mL/min
Column Temperature 40°C
Injection Volume 5puL

MS Detector

Triple Quadrupole Mass Spectrometer

lonization Mode

Positive Electrospray lonization (ESI+)

MRM Transitions

Monitor for specific precursor > product ion
transitions for N-nitroso-enalapril and a suitable
internal standard.

2.3. Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines, including

specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation

(LOQ).

Forced Degradation Study

Forced degradation studies are essential to identify potential degradation products and to

demonstrate the stability-indicating nature of the analytical method.[9][10] These studies also

help to understand the conditions under which N-nitroso-enalapril formation is accelerated.

3.1. Stress Conditions

Enalapril tablets should be subjected to the following stress conditions:
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Stress Condition

Details

Acid Hydrolysis

0.1 M HCI at 60°C for 24 hours

Base Hydrolysis

0.1 M NaOH at 60°C for 24 hours

Oxidative

3% H202 at room temperature for 24 hours

Thermal

60°C for 48 hours

Photostability

Expose to light providing an overall illumination
of not less than 1.2 million lux hours and an
integrated near ultraviolet energy of not less
than 200 watt hours/square meter. A control

sample should be protected from light.

Nitrosating Agent

Spike with sodium nitrite (a common nitrosating
agent) and store under acidic conditions (e.g.,
pH 3) at 40°C for 72 hours.

3.2. Data Analysis

Analyze the stressed samples for the presence of N-nitroso-enalapril and any other

degradation products. The peak purity of enalapril should also be assessed to ensure no co-

eluting peaks interfere with its quantification.

Data Presentation

The quantitative data from the stability and forced degradation studies should be summarized

in clear and concise tables.

Table 1: Stability Data for N-Nitroso-Enalapril in Enalapril Tablets
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Storage Condition

Timepoint (months)

N-Nitroso-Enalapril
(ng/day)*

Other Degradation
Products (%)

25°C/ 60% RH 0 <LOQ <0.1
3 <LOQ <0.1
6 <LOQ 0.12
9 5.2 0.15
12 7.8 0.18
30°C / 65% RH 0 <LOQ <0.1
3 6.1 0.14
6 9.5 0.20
40°C / 75% RH 0 <LOQ <0.1
3 15.3 0.25
6 221 0.35

*Calculated based on the maximum daily dose of enalapril.

Table 2: Summary of Forced Degradation Study Results

Stress Condition

N-Nitroso-Enalapril

Major Degradation

Formation Products
Acid Hydrolysis Moderate Enalaprilat, Diketopiperazine
Base Hydrolysis Low Enalaprilat
Oxidative Negligible -
Thermal Low Diketopiperazine
Photostability Negligible -
Nitrosating Agent Significant N-Nitroso-Enalapril
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Visualization

Phase 1: Planning & Setup
Start: Stabilty S Develop Stabilty Protocol Select Baiches and Packaging

Phase 4: Data Analysis & Reporting }

Click to download full resolution via product page

Caption: Workflow for the stability testing of N-nitroso-enalapril in enalapril tablets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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